Cas no 1247885-97-7 (3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile)

• Product Name: 3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile
• CAS No: 1247885-97-7
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 2151761
• Update Time: 2023-08-05

3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile
• JODRTQBIEXZZOH-UHFFFAOYSA-N
• 3-(4,5,6,7-tetrahydrooxazolo[4,5-c]pyridin-2-yl)-benzonitrile
• 3-(4,5,6,7-Tetrahydrooxazolo[4,5-c]pyridin-2-yl)benzonitrile

• Inchi： 1S/C13H11N3O/c14-7-9-2-1-3-10(6-9)13-16-11-8-15-5-4-12(11)17-13/h1-3,6,15H,4-5,8H2
• InChI Key： JODRTQBIEXZZOH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C#N)C=2)=NC2CNCCC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 324
• Topological Polar Surface Area: 61.8